![molecular formula C21H28N4O B6056867 6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide](/img/structure/B6056867.png)
6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide
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Overview
Description
6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide, also known as BAN, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of nicotinamide adenine dinucleotide (NAD) precursors and has been shown to have potential applications in various fields, including cancer research, neurodegenerative diseases, and metabolic disorders.
Mechanism of Action
The exact mechanism of action of 6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide is not fully understood. However, it is believed that this compound exerts its anticancer effects by increasing the levels of NAD in cells. NAD is an essential coenzyme that plays a crucial role in various cellular processes, including DNA repair, energy production, and cell signaling. By increasing NAD levels, this compound may enhance the activity of enzymes involved in these processes, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to increase NAD levels in cells, which may have beneficial effects on cellular metabolism and energy production. This compound has also been shown to improve mitochondrial function, which is essential for cellular respiration and energy production. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide in lab experiments is its specificity for NAD synthesis. This compound is a potent NAD precursor and can increase NAD levels in cells without affecting other cellular processes. However, one of the limitations of using this compound is its potential toxicity. High concentrations of this compound may lead to cellular damage and apoptosis. Therefore, careful optimization of this compound concentration and exposure time is required to minimize toxicity and maximize its beneficial effects.
Future Directions
The potential applications of 6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide in various fields of research make it an exciting area of investigation. Some of the future directions for this compound research include:
1. Further optimization of this compound synthesis to improve yield and purity
2. Investigation of the mechanism of action of this compound and its effects on cellular processes
3. Evaluation of the efficacy of this compound in animal models of cancer and other diseases
4. Development of novel therapeutic strategies based on this compound for the treatment of cancer, neurodegenerative diseases, and metabolic disorders
5. Investigation of the potential side effects of this compound and the development of strategies to minimize toxicity.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its ability to increase NAD levels in cells and induce apoptosis in cancer cells make it a promising therapeutic strategy for cancer treatment. However, further research is required to fully understand the mechanism of action of this compound and its potential benefits and limitations.
Synthesis Methods
The synthesis of 6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide involves the reaction of 2-(1-methyl-2-piperidinyl)ethylamine with nicotinic acid, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with benzylamine. The synthesis of this compound has been optimized, and various modifications have been made to improve the yield and purity of the compound.
Scientific Research Applications
6-(benzylamino)-N-[2-(1-methyl-2-piperidinyl)ethyl]nicotinamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a promising therapeutic strategy for cancer treatment.
properties
IUPAC Name |
6-(benzylamino)-N-[2-(1-methylpiperidin-2-yl)ethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O/c1-25-14-6-5-9-19(25)12-13-22-21(26)18-10-11-20(24-16-18)23-15-17-7-3-2-4-8-17/h2-4,7-8,10-11,16,19H,5-6,9,12-15H2,1H3,(H,22,26)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTGRSBGBLWZMDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1CCNC(=O)C2=CN=C(C=C2)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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